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Compound of Interest

Compound Name: Estradiol-d3

Cat. No.: B030113 Get Quote

An In-depth Technical Guide to Estradiol-d3

Introduction
Estradiol-d3 is a deuterated isotopologue of 17β-estradiol, the primary and most potent

endogenous estrogen in humans. In Estradiol-d3, three hydrogen atoms on the steroid's D-

ring have been replaced with deuterium atoms at the C16 and C17 positions.[1] This isotopic

labeling imparts a mass shift of +3 Daltons compared to the unlabeled compound, making it an

invaluable tool in analytical chemistry. Its principal application is as an internal standard for the

highly accurate and precise quantification of endogenous estradiol in biological matrices using

isotope dilution mass spectrometry (IDMS), most commonly with liquid chromatography-

tandem mass spectrometry (LC-MS/MS) or gas chromatography-mass spectrometry (GC-MS).

[1][2] The use of a stable isotope-labeled internal standard like Estradiol-d3 is critical for

correcting variations during sample preparation and analysis, thereby ensuring the reliability of

quantitative results in research, clinical diagnostics, and drug development.[2]

Chemical and Physical Properties
The fundamental properties of Estradiol-d3 are summarized below. These characteristics are

essential for its use as an analytical standard.
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Property Value Reference

IUPAC Name

(8R,9S,13S,14S,17S)-16,16,1

7-trideuterio-13-methyl-

6,7,8,9,11,12,14,15-

octahydrocyclopenta[a]phenan

threne-3,17-diol

[3]

CAS Number 79037-37-9 [1][2][3]

Molecular Formula C₁₈H₂₁D₃O₂ [1]

Molecular Weight 275.4 g/mol [1][3]

Synonyms

E2-d3, β-Estradiol-d3, 17β-

Estradiol-d3, 17β-Oestradiol-

d3

[1][2]

Purity ≥99% deuterated forms (d₁-d₃) [1]

Solubility Soluble in DMSO and Ethanol [1]

Proposed Synthesis of Estradiol-d3
While commercial synthesis of Estradiol-d3 is typically proprietary, a plausible synthetic route

can be designed based on established methodologies in steroid chemistry. The following multi-

step process starts from the readily available precursor, estrone. This pathway is designed to

specifically introduce deuterium at the C16 and C17 positions.
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Proposed Synthetic Pathway for Estradiol-d3

Estrone (Precursor)

16,16-Dideuteration

1. Base (e.g., KHMDS)
2. D₂O Quench

17-Keto Reduction

Sodium Borodeuteride
(NaBD₄)

Estradiol-d3 (Final Product)

Workup &
Purification
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Analytical Workflow for Estradiol Quantification using IDMS

Biological Sample
(e.g., Serum)

Spike with
Estradiol-d3

(Internal Standard)

Sample Preparation
(LLE or SPE)

LC Separation
(C18 Column)

Tandem MS Detection
(ESI-, MRM Mode)

Quantification
(Analyte/IS Ratio)
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Genomic Signaling Pathway of Estradiol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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